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Compound of Interest

Compound Name: Chloromethyl Ethyl Carbonate

Cat. No.: B127132

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Chloromethyl Ethyl Carbonate (CMEC). Adherence to these
procedures is mandatory for all laboratory personnel to ensure a safe research environment
and maintain compliance with regulatory standards.

Chloromethyl Ethyl Carbonate is a flammable liquid and vapor that can cause severe skin
burns, eye damage, and respiratory irritation.[1][2] Proper handling and disposal are critical to
mitigate these risks. The following guide details the necessary personal protective equipment
(PPE), step-by-step operational procedures, and disposal plans.

Essential Personal Protective Equipment (PPE)

The following table summarizes the mandatory PPE for handling Chloromethyl Ethyl
Carbonate. This equipment must be worn at all times when working with the chemical.
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Body Part Required PPE Specifications & Rationale

Provides a seal around the
Eyes/Face Chemical Splash Goggles eyes to protect against

splashes.

Chemically resistant gloves are
Hands Appropriate Protective Gloves necessary to prevent skin

contact.

A lab coat or other protective
Body Protective Clothing clothing should be worn to

prevent skin exposure.

To be used if exposure limits
, NIOSH/MSHA Approved o
Respiratory Resirat are exceeded or if irritation
espirator
P occurs.[1]

Operational Plan: Step-by-Step Handling
Procedures

All handling of Chloromethyl Ethyl Carbonate must be conducted in a well-ventilated area,
preferably within a chemical fume hood.[1] An eyewash station and safety shower must be
readily accessible.[1]

e Preparation:
o Ensure all required PPE is correctly donned.

o Verify that the work area is clean and free of incompatible materials, such as strong
oxidizing agents and bases.

o Confirm the availability and functionality of the emergency eyewash station and safety
shower.[1]

e Handling:

o Keep the container of Chloromethyl Ethyl Carbonate tightly closed when not in use.[1]
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o Avoid breathing any dust, vapor, mist, or gas.[1]
o Prevent contact with skin and eyes.[1]

o Do not ingest or inhale the substance.[1]

e In Case of Accidental Exposure:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate medical attention.[1]

o Skin: Immediately flush the affected area with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]

o Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If the individual is not breathing, give artificial respiration. Seek immediate medical
attention.[1]

o Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[1]

e Accidental Spills:

[¢]

Evacuate the area and remove all sources of ignition.[3]

[¢]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,
or earth.[1]

[e]

Place the absorbed material into a suitable, sealed container for disposal.[1]

[e]

Do not allow the chemical to enter the environment.[1]

Disposal Plan: Waste Management Protocol

The disposal of Chloromethyl Ethyl Carbonate and any contaminated materials must be
handled as hazardous waste, in strict accordance with all local, state, and federal regulations.

e Waste Collection:
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o All waste materials, including unused chemical, absorbent materials from spills, and
contaminated PPE, must be collected in a designated, properly labeled, and sealed
hazardous waste container.

o Container Labeling:

o The waste container must be clearly labeled with "Hazardous Waste" and the chemical
name: "Chloromethyl Ethyl Carbonate."

o Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials.

e Disposal:

o Arrange for the collection and disposal of the hazardous waste through a licensed
environmental waste management company.

o Do not under any circumstances dispose of Chloromethyl Ethyl Carbonate down the
drain.[1]

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal of Chloromethyl Ethyl Carbonate
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Caption: Workflow for the safe handling and disposal of Chloromethyl Ethyl Carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloromethyl-ethyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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